Cas no 16960-08-0 (Phenol,4-(1-phenylethyl)-, phosphate (3:1) (9CI))
16960-08-0 structure
Product Name:Phenol,4-(1-phenylethyl)-, phosphate (3:1) (9CI)
CAS No:16960-08-0
MF:C42H39O4P
MW:638.730432748795
CID:183143
PubChem ID:519343
Update Time:2025-04-19
Phenol,4-(1-phenylethyl)-, phosphate (3:1) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-(1-phenylethyl)-, phosphate (3:1) (9CI)
- Tris(4-(1-phenylethyl)phenyl) phosphate
- tris[4-(1-phenylethyl)phenyl] phosphate
- Phosphoric acid tris[4-(1-phenylethyl)phenyl] ester
- SCHEMBL9579213
- 16960-08-0
- EINECS 241-030-6
- DTXSID10937651
- Tris[4-(1-phenylethyl)phenyl]phosphate
- NS00054144
-
- Inchi: 1S/C42H39O4P/c1-31(34-13-7-4-8-14-34)37-19-25-40(26-20-37)44-47(43,45-41-27-21-38(22-28-41)32(2)35-15-9-5-10-16-35)46-42-29-23-39(24-30-42)33(3)36-17-11-6-12-18-36/h4-33H,1-3H3
- InChI Key: LVNYEUXPFPQSNE-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=CC(=CC=1)C(C)C1C=CC=CC=1)(OC1C=CC(=CC=1)C(C)C1C=CC=CC=1)OC1C=CC(=CC=1)C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 638.25877
- Monoisotopic Mass: 638.25859672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 47
- Rotatable Bond Count: 12
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phenol,4-(1-phenylethyl)-, phosphate (3:1) (9CI) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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